Cas no 1332530-93-4 (6-Amino-5H-thiazolo[3,2-a]pyrimidin-5-one hydrochloride)

• Product Name: 6-Amino-5H-thiazolo[3,2-a]pyrimidin-5-one hydrochloride
• CAS No: 1332530-93-4
• MF: C₆H₆ClN₃OS
• MW: 203.649338245392
• MDL: MFCD19442233
• CID: 4695120
• Update Time: 2025-06-08

6-Amino-5H-thiazolo[3,2-a]pyrimidin-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5H-[1,3]-thiazolo-[3,2-a]-pyrimidin-5-one hydrochloride
• 6-Amino-5H-thiazolo[3,2-a]pyrimidin-5-one hydrochloride
• 6-Amino-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-onehydrochloride
• T4948
• 6-amino-[1,3]thiazolo[3,2-a]pyrimidin-5-one hydrochloride

• MDL： MFCD19442233
• Inchi： 1S/C6H5N3OS.ClH/c7-4-3-8-6-9(5(4)10)1-2-11-6;/h1-3H,7H2;1H
• InChI Key： JSDYTCXFEIBZNR-UHFFFAOYSA-N
• SMILES： Cl.S1C=CN2C(C(=CN=C12)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 305
• Topological Polar Surface Area: 84

Additional information on 6-Amino-5H-thiazolo[3,2-a]pyrimidin-5-one hydrochloride

Comprehensive Overview of 6-Amino-5H-thiazolo[3,2-a]pyrimidin-5-one hydrochloride (CAS No. 1332530-93-4)

The compound 6-Amino-5H-thiazolo[3,2-a]pyrimidin-5-one hydrochloride (CAS No. 1332530-93-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. This thiazolo[3,2-a]pyrimidine derivative has garnered attention due to its unique structural features, which make it a promising candidate for drug discovery and development. Researchers are particularly interested in its pharmacological properties, including its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments against emerging diseases and antibiotic-resistant infections. 6-Amino-5H-thiazolo[3,2-a]pyrimidin-5-one hydrochloride fits into this narrative, as its scaffold is often explored for structure-activity relationship (SAR) studies. The presence of both thiazole and pyrimidine rings in its structure enhances its ability to interact with biological targets, a feature highly sought after in medicinal chemistry.

The synthesis of 6-Amino-5H-thiazolo[3,2-a]pyrimidin-5-one hydrochloride typically involves multi-step organic reactions, including cyclization and functional group modifications. Its hydrochloride salt form improves solubility, a critical factor for bioavailability in drug formulations. This aspect is frequently highlighted in preclinical research, where solubility and stability are key parameters for advancing compounds to clinical trials.

From an industrial perspective, the compound's CAS No. 1332530-93-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory submissions. Its applications extend beyond pharmaceuticals; it is also studied in material science for developing fluorescent probes or organic electronic materials, reflecting the interdisciplinary nature of modern chemical research.

Current discussions in scientific communities often revolve around the optimization of heterocyclic compounds for enhanced efficacy and reduced side effects. 6-Amino-5H-thiazolo[3,2-a]pyrimidin-5-one hydrochloride exemplifies this trend, with ongoing studies investigating its metabolic stability and toxicity profiles. These studies are crucial for addressing common search queries like "how to improve drug-like properties of thiazolo-pyrimidines" or "what are the latest advances in kinase inhibitor design."

In summary, 6-Amino-5H-thiazolo[3,2-a]pyrimidin-5-one hydrochloride represents a versatile compound with broad applicability in drug development and biochemical research. Its structural complexity and functional adaptability make it a subject of continuous exploration, resonating with contemporary interests in precision medicine and sustainable chemistry.